Cas no 1117-52-8 (E,E-Farnesylacetone)

• Product Name: E,E-Farnesylacetone
• CAS No: 1117-52-8
• Molecular Formula: C₁₈H₃₀O
• Molecular Weight: 262.4302
• MDL: MFCD00036517
• CID: 40765

E,E-Farnesylacetone Properties

Names and Identifiers

• (5E,9E)-6,10,14-Trimethylpentadeca-5,9,13-trien-2-one
• 6,10,14-Trimethylpentadeca-5,9,13-trien-2-one
• E,E-Farnesylacetone
• 13,14-dihydrofarnesylacetone
• 5,9,13-PENTADECATRIEN-2-ONE,6,10,14-TRIMETHYL
• 5,9,13-Pentadecatriene-2-one,6,10,14-trimethyl
• 6,10,14-trimethyl-5,9,13-pentadecatrien-2-one
• Farnesyl acetone
• hexahydrofarnesylacetone
• hydrofarnesylacetone
• Farnesylacetone
• (E,E)-farnesylacetone
• trans,trans-farnesylacetone
• LTUMRKDLVGQMJU-IUBLYSDUSA-N
• 3S0G4N267H
• 5,9,13-Pentad
• 762-29-8

• MDL： MFCD00036517
• InChIKey： LTUMRKDLVGQMJU-IUBLYSDUSA-N
• Inchi： 1S/C18H30O/c1-15(2)9-6-10-16(3)11-7-12-17(4)13-8-14-18(5)19/h9,11,13H,6-8,10,12,14H2,1-5H3/b16-11+,17-13+
• SMILES： O=C(C([H])([H])[H])C([H])([H])C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H]

Computed Properties

• Exact Mass: 262.229666g/mol
• Surface Charge: 0
• XLogP3: 5.6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 9
• Monoisotopic Mass: 262.229666g/mol
• Monoisotopic Mass: 262.229666g/mol
• Topological Polar Surface Area: 17.1Ų
• Heavy Atom Count: 19
• Complexity: 352
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 5.77480
• PSA: 17.07000
• Refractive Index: n20/D 1.481
• Boiling Point: 372.8 °C at 760 mmHg
• Flash Point: 140.4 °C
• FEMA: 4213
• Density: 0.88 g/mL at 20 °C(lit.)

E,E-Farnesylacetone Security Information

• WGK Germany：2
• Safety Instruction： S24/25

E,E-Farnesylacetone Customs Data

• HS CODE：2914190090
• Customs Data：

  China Customs Code:

  2914190090

  Overview:

  2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Acyclic diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic diterpenoids